Cas no 2680701-97-5 (5-{(benzyloxy)carbonylamino}naphthalene-2-sulfonic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}naphthalene-2-sulfonic acid
• CAS No: 2680701-97-5
• MF: C₁₈H₁₅NO₅S
• MW: 357.380403757095
• CID: 5622748
• PubChem ID: 165922932
• Update Time: 2025-08-03

5-{(benzyloxy)carbonylamino}naphthalene-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2680701-97-5
• 5-{[(benzyloxy)carbonyl]amino}naphthalene-2-sulfonic acid
• EN300-28299407
• 5-{(benzyloxy)carbonylamino}naphthalene-2-sulfonic acid

• Inchi： 1S/C18H15NO5S/c20-18(24-12-13-5-2-1-3-6-13)19-17-8-4-7-14-11-15(25(21,22)23)9-10-16(14)17/h1-11H,12H2,(H,19,20)(H,21,22,23)
• InChI Key： WAWFNMBLOQVPSB-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(=CC=CC=2C=1)NC(=O)OCC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 357.06709375g/mol
• Monoisotopic Mass: 357.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Additional information on 5-{(benzyloxy)carbonylamino}naphthalene-2-sulfonic acid

5-{(Benzyloxy)carbonylamino}naphthalene-2-sulfonic Acid: A Comprehensive Overview

The compound with CAS No 2680701-97-5, commonly referred to as 5-{(benzyloxy)carbonylamino}naphthalene-2-sulfonic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is notable for its unique structure, which combines a naphthalene backbone with a sulfonic acid group and a benzyloxycarbonylamino substituent. The benzyloxycarbonylamino group imparts distinctive electronic and steric properties, making this compound a versatile building block in various chemical reactions and applications.

Recent studies have highlighted the potential of 5-{(benzyloxy)carbonylamino}naphthalene-2-sulfonic acid in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its ability to act as a precursor for the synthesis of novel π-conjugated systems, which are crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The naphthalene backbone provides an extended conjugation system, enhancing the compound's electronic properties and making it an attractive candidate for these technologies.

In addition to its role in materials science, this compound has also found applications in medicinal chemistry. The sulfonic acid group introduces ionizable properties, which can be advantageous in drug design for improving bioavailability and targeting specific biological systems. Recent research has focused on its potential as a scaffold for developing new classes of therapeutic agents, particularly in the areas of anticancer and anti-inflammatory therapies.

The synthesis of 5-{(benzyloxy)carbonylamino}naphthalene-2-sulfonic acid involves a multi-step process that typically begins with the preparation of naphthalene derivatives. The introduction of the sulfonic acid group is often achieved through sulfonation reactions, while the benzyloxycarbonylamino substituent is introduced via nucleophilic substitution or coupling reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most promising areas of research involving this compound is its use in supramolecular chemistry. The combination of its functional groups allows for the formation of self-assembled structures, which have potential applications in nanotechnology and molecular recognition systems. Recent studies have demonstrated its ability to form stable complexes with metal ions, opening new avenues for its use in catalysis and sensing technologies.

Furthermore, the environmental impact of 5-{(benzyloxy)carbonylamino}naphthalene-2-sulfonic acid has been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles, with findings suggesting that it exhibits low toxicity under standard experimental conditions. This makes it a safer alternative to other compounds with similar functionalities but higher environmental risks.

In conclusion, 5-{(benzyloxy)carbonylamino}naphthalene-2-sulfonic acid (CAS No 2680701-97-5) is a versatile and multifaceted compound with applications spanning multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research, offering opportunities for innovation in materials science, medicinal chemistry, and beyond. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.